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Compound of Interest

Compound Name: Nestoron

Cat. No.: B1681719

These application notes provide detailed protocols for the preparation of Nestoron (also known
as Segesterone Acetate or ST-1435) stock solutions for laboratory use by researchers,
scientists, and drug development professionals.

Physicochemical and Solubility Data

Nestoron is a synthetic progestin that acts as a high-affinity agonist of the progesterone
receptor.[1] Its chemical and physical properties are summarized below.

Property Value Reference
Molecular Formula C23H3004 [2]
Molecular Weight 370.48 g/mol [1][2]
Appearance White to beige powder [2]

Purity 295% [2]

Solubility Data
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Solvent Concentration Notes Reference
Sonication is
55 mg/mL (148.46
DMSO M) recommended for [1]
m
complete dissolution.
33.33 mg/mL (89.96 Ultrasonic assistance
DMSO [3]
mM) may be needed.
For in vivo
10% DMSO + 40% _
> 2.5 mg/mL (6.75 formulation. Solvents
PEG300 + 5% Tween [11[3]
) mM) should be added
80 + 45% Saline ]
sequentially.
Storage and Stability
Proper storage is crucial to maintain the integrity of Nestoron.
Storage ]
Form Duration Reference
Temperature
Powder -20°C 3 years [11[3]
Powder 4°C 2 years [3]
In Solvent -80°C 1 year [1]
In Solvent -80°C 6 months [3]
In Solvent -20°C 1 month [3]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Nestoron
Stock Solution in DMSO (for in vitro use)

This protocol describes the preparation of a concentrated Nestoron stock solution in dimethyl

sulfoxide (DMSO), suitable for use in cell-based assays.

Materials:
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» Nestoron powder

e Anhydrous/sterile DMSO

 Sterile microcentrifuge tubes or vials

e \ortex mixer

e Sonicator (optional, but recommended)
o Calibrated pipettes

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

o Weighing Nestoron: Accurately weigh the desired amount of Nestoron powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.705 mg of Nestoron
(Molecular Weight = 370.48).

e Solubilization:

o Add the appropriate volume of DMSO to the vial containing the Nestoron powder. To
prepare a 10 mM stock solution from 3.705 mg of Nestoron, add 1 mL of DMSO.

o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

» Sonication (Recommended): If the Nestoron does not fully dissolve with vortexing, sonicate
the solution in a water bath for 5-10 minutes, or until the solution is clear.[1]

 Aliquotting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term
storage (up to 1 month).[1][3]
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Protocol 2: Preparation of Nestoron Formulation for in
vivo Administration

This protocol details the preparation of a Nestoron formulation suitable for subcutaneous or
other parenteral administration in animal models. The final formulation consists of 10% DMSO,
40% PEG300, 5% Tween-80, and 45% saline.

Materials:

Nestoron powder

« DMSO

e PEG300

e Tween-80

o Sterile saline (0.9% NacCl)

« Sterile conical tubes or vials

o Vortex mixer

e Sonicator (optional, but recommended)
Procedure:

e Solvent Preparation: Prepare the vehicle by sequentially adding the solvents. For a final
volume of 10 mL, the volumes would be:

o 1 mLDMSO
o 4 mL PEG300
o 0.5 mL Tween-80

o 4.5 mL Saline
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» Dissolving Nestoron:

o Weigh the required amount of Nestoron. For a final concentration of 2 mg/mL, weigh 20
mg of Nestoron for a 10 mL final volume.

o Add the Nestoron powder to a sterile conical tube.

e Sequential Addition of Solvents: It is critical to add the solvents in the following order to
ensure proper dissolution:[3]

o Add 1 mL of DMSO to the Nestoron powder and vortex until it is fully dissolved.
Sonication can be used to facilitate this step.

o Add 4 mL of PEG300 and vortex thoroughly.
o Add 0.5 mL of Tween-80 and vortex until the solution is homogenous.

o Finally, add 4.5 mL of sterile saline and vortex to mix completely. The final solution should
be clear.

 Sterilization (Optional): If required for the experimental model, the final formulation can be
sterile-filtered through a 0.22 um syringe filter. Ensure the filter is compatible with the solvent
mixture.

o Storage: Use the formulation immediately or store it at an appropriate temperature based on
stability studies for your specific concentration. For short-term storage, 4°C is generally
suitable. For longer-term storage, aliquoting and freezing at -20°C or -80°C may be possible,
but stability should be verified.

Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and gloves, when handling Nestoron powder and solutions.

o Handling Powder: Handle Nestoron powder in a well-ventilated area or a chemical fume
hood to avoid inhalation.
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o Disposal: Dispose of all waste materials (tubes, tips, unused solution) in accordance with
institutional and local regulations for chemical waste.

Visualizations
Nestoron Signaling Pathway

Nestoron, as a progestin, primarily acts through the progesterone receptor (PR). The
canonical signaling pathway is depicted below.

Cytoplasm

Click to download full resolution via product page

Caption: Canonical signaling pathway of Nestoron via the Progesterone Receptor.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing Nestoron stock solutions.
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Caption: General workflow for preparing Nestoron stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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